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For researchers, scientists, and professionals in drug development navigating the extensive

publications from the KTH Royal Institute of Technology, understanding the TRITA report

numbering system is fundamental. This in-depth guide provides a comprehensive breakdown

of the TRITA nomenclature, ensuring clear identification and categorization of KTH's scholarly

output.

The TRITA system, an acronym for "Transactions of the Royal Institute of Technology + A,"

serves as a standardized identifier for all doctoral and licentiate theses, student theses, and

various other reports published by the institution.[1][2] This systematic approach replaces other

report series like ISSN and ISRN, streamlining the classification and retrieval of documents.[2]

All publications within the TRITA series are registered and made available in full text through

the DiVA (Digitala Vetenskapliga Arkivet) database.

The Anatomy of a TRITA Number
The structure of a TRITA number is hierarchical and follows a consistent pattern, providing key

information about the origin and nature of the publication. The general format is:

TRITA-[School Code]-[Document Type Code]-YYYY:XX

Below is a detailed explanation of each component:

TRITA: The constant prefix for all reports in this series, signifying "Transactions of the Royal

Institute of Technology + A".[2]
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School Code: A two- to four-letter code representing the KTH school from which the report

originates. KTH is organized into five schools, each with a unique identifier.

Document Type Code: A specific code that designates the type of publication. This allows for

the differentiation between doctoral theses, master's theses, and other forms of reports.

YYYY:XX: The final component denotes the publication year and a sequential number.

YYYY: A four-digit representation of the year of publication.

XX: A two-digit sequential number assigned to the publication within its series for that year.

KTH Schools and Their TRITA Codes
The following table summarizes the five schools at KTH and their corresponding codes used in

the TRITA numbering system.

School Name School Code

School of Architecture and the Built Environment ABE

School of Electrical Engineering and Computer

Science
EECS

School of Industrial Engineering and

Management
ITM

School of Engineering Sciences in Chemistry,

Biotechnology and Health
CBH

School of Engineering Sciences SCI

Document Type Codes Across KTH Schools
Each school utilizes a set of specific codes to categorize its publications. The table below

provides a comprehensive list of these document type codes and their meanings for each

school.
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School Document Type Code Meaning

School of Architecture and the

Built Environment (ABE)
DLT Doctoral and Licentiate Theses

MBT
Master and Bachelor Theses,

and student essays

RPT Other kinds of reports

School of Electrical

Engineering and Computer

Science (EECS)

AVL Doctoral and Licentiate Theses

EX
Degree Projects (e.g., Master's

Theses)

RP Reports

School of Industrial

Engineering and Management

(ITM)

FOU Doctoral and Licentiate Theses

EX Master's Theses

MGT Other Reports

School of Engineering

Sciences in Chemistry,

Biotechnology and Health

(CBH)

FOU Doctoral and Licentiate Theses

GRU

Theses at basic and advanced

level (e.g., Bachelor's and

Master's)

RAP Reports

School of Engineering

Sciences (SCI)
FOU Doctoral and Licentiate Theses

EXS
Degree Projects (e.g., Master's

Theses)
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RPT Reports

Visualizing the TRITA Numbering Structure
To further clarify the logical relationship between the components of a TRITA number, the

following diagram illustrates its hierarchical structure.

Document Type Code

Year & Sequential No.

TRITA

ABE

EECS

ITM

CBH

SCI

DLT/AVL/FOU

e.g.

AVL
e.g.

FOU

e.g.

e.g.

e.g.

YYYYMBT/EX/GRU/EXS

RPT/RP/MGT/RAP

XX
:

Click to download full resolution via product page
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Structure of the KTH TRITA Report Numbering System.

Experimental Protocols
This guide was compiled through a systematic review of publicly available information on the

KTH Royal Institute of Technology's official website and its various school-specific intranet

pages. The primary methodological steps included:

Initial Broad Searches: General queries such as "TRITA report numbering system" and "KTH

Royal Institute of Technology TRITA reports" were executed to establish a foundational

understanding.

Targeted Component Searches: More specific searches were conducted to identify the

individual components of the TRITA number, including "TRITA report series codes," "KTH

schools and their TRITA codes," and "TRITA document type codes KTH."

School-Specific Investigations: To ensure comprehensive data collection, searches were

narrowed down to each of the five KTH schools, for example, "KTH School of Industrial

Engineering and Management TRITA series codes."

Structural Format Verification: Queries like "format of TRITA report number year and

sequential number" were used to confirm the precise structure of the year and sequential

number component.

Data Synthesis and Verification: The gathered information was collated, cross-referenced,

and organized into the structured tables and diagram presented in this guide.

By adhering to this structured approach, this guide provides an accurate and in-depth technical

overview of the TRITA report numbering system, serving as an essential resource for the

research and development community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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